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Vitamin D and derivatives
Vitamin D, also known as calciferol, is a fat-soluble vitamin essential for the maintenance of healthy bones and teeth. It plays a crucial role in calcium absorption, promoting strong skeletal structure. Vitamin D exists in several forms; the most bioactive form is Vitamin D3 (cholecalciferol), which can be synthesized in the skin upon exposure to sunlight or obtained through dietary sources such as fatty fish, egg yolks, and fortified foods.
Vitamin D2 (ergocalciferol) is another important form often used in supplements. Both forms are converted by the liver into 25-hydroxyvitamin D (calcidiol), which further undergoes hydroxylation in the kidneys to become 1,25-dihydroxyvitamin D3 (calcitriol), the biologically active metabolite.
The derivatives of Vitamin D, such as calcipotriol and calcipotriene, are used in dermatological applications for treating psoriasis. These compounds exhibit anti-inflammatory and immunomodulatory effects, making them effective in reducing skin lesions and improving overall skin health.
In summary, Vitamin D and its derivatives play essential roles in bone health, calcium metabolism, and skin conditions, offering a wide range of potential therapeutic benefits when used appropriately.

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Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations## Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations Polypropylene glycol (PPG) has emerged as a highly versatile and valuable excipient in the field of pharmaceuticals and biomedicine. Known for its unique chemical properties, PPG finds extensive applications in drug delivery systems, formulation development, and medical devices. This article delves into the intricacies...
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Pharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediolPharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediol Pharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediol Product Introduction: 2,2-Dimethyl-1,3-propanediol is a versatile compound with significant applications in pharmaceuticals and biomedicine. Its unique structure makes it an essential component in various drug formulations and synthetic pathways. Synt...
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The Therapeutic Potential of β-Nicotinamide Mononucleotide in Modern MedicineThe Therapeutic Potential of β-Nicotinamide Mononucleotide in Modern Medicine Introduction to β-Nicotinamide Mononucleotide (NMN) β-Nicotinamide Mononucleotide (NMN) has emerged as a promising compound in the field of biomedicine, particularly due to its role in nicotinamide adenine dinucleotide (NAD+) metabolism. NAD+ is a critical coenzyme involved in numerous biological processes, including en...
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Polyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical ApplicationsPolyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical Applications Polyvinylpyrrolidone-Iodine (PVP-I) has emerged as a versatile and innovative compound with significant potential in the field of chemical biopharmaceutical applications. Known for its unique chemical structure and excellent biocompatibility, PVP-I has found diverse uses in drug delivery systems, antimicrobi...
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Optimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A ReviewOptimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A Review Glucosamine hydrochloride, a popular ingredient in joint health supplements, has gained significant attention due to its potential to alleviate symptoms associated with osteoarthritis and other joint-related conditions. This article delves into the optimization of its bioavailabilit...